Cas no 19960-58-8 (5,8,11,14-Heneicosatetraynoicacid)

5,8,11,14-Heneicosatetraynoicacid structure
19960-58-8 structure
Product Name:5,8,11,14-Heneicosatetraynoicacid
CAS No:19960-58-8
MF:C21H26O2
MW:310.429946422577
CID:142963
PubChem ID:152267
Update Time:2025-04-19

5,8,11,14-Heneicosatetraynoicacid Chemical and Physical Properties

Names and Identifiers

    • 5,8,11,14-Heneicosatetraynoicacid
    • henicosa-5,8,11,14-tetraynoic acid
    • 5,8,11,14-Henicosatetraynoic acid
    • heneicosa-5,8,11,14-tetraynoic acid
    • HTYA
    • 5,8,11,14-heneicosatetraynoic acid
    • DTXSID20173745
    • SCHEMBL10458369
    • 19960-58-8
    • UEJNSDDZSLEWPA-UHFFFAOYSA-N
    • Inchi： 1S/C21H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-6,9,12,15,18-20H2,1H3,(H,22,23)
    • InChI Key： UEJNSDDZSLEWPA-UHFFFAOYSA-N
    • SMILES： OC(CCCC#CCC#CCC#CCC#CCCCCCC)=O

Computed Properties

  • Exact Mass: 310.19300
  • Monoisotopic Mass: 310.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 5.8

Experimental Properties

  • Density: 1.024
  • Boiling Point: 501.2°Cat760mmHg
  • Flash Point: 231.9°C
  • Refractive Index: 1.525
  • PSA: 37.30000
  • LogP: 4.39560

5,8,11,14-Heneicosatetraynoicacid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

5,8,11,14-Heneicosatetraynoicacid Related Literature

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